Isoamyl butyrate
Isoamyl butyrate
Isoamyl butyrate is the butanoate ester of isoamylol. It has a role as a metabolite. It derives from an isoamylol.
, also known as isoamyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from isoamylol. is an apricot, banana, and fruity tasting compound that can be found in a number of food items such as roman camomile, alcoholic beverages, fats and oils, and fruits. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
, also known as isoamyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from isoamylol. is an apricot, banana, and fruity tasting compound that can be found in a number of food items such as roman camomile, alcoholic beverages, fats and oils, and fruits. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
106-27-4
VCID:
VC0091415
InChI:
InChI=1S/C9H18O2/c1-4-5-9(10)11-7-6-8(2)3/h8H,4-7H2,1-3H3
SMILES:
CCCC(=O)OCCC(C)C
Molecular Formula:
C9H18O2
Molecular Weight:
158.24 g/mol
Isoamyl butyrate
CAS No.: 106-27-4
Main Products
VCID: VC0091415
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol
| CAS No. | 106-27-4 |
|---|---|
| Product Name | Isoamyl butyrate |
| Molecular Formula | C9H18O2 |
| Molecular Weight | 158.24 g/mol |
| IUPAC Name | 3-methylbutyl butanoate |
| Standard InChI | InChI=1S/C9H18O2/c1-4-5-9(10)11-7-6-8(2)3/h8H,4-7H2,1-3H3 |
| Standard InChIKey | PQLMXFQTAMDXIZ-UHFFFAOYSA-N |
| SMILES | CCCC(=O)OCCC(C)C |
| Canonical SMILES | CCCC(=O)OCCC(C)C |
| Boiling Point | 179.0 °C |
| Density | 0.861 - 0.866 |
| Melting Point | -73.2 °C -73.2°C |
| Physical Description | Liquid Colourless liquid with a fruity odou |
| Description | Isoamyl butyrate is the butanoate ester of isoamylol. It has a role as a metabolite. It derives from an isoamylol. , also known as isoamyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from isoamylol. is an apricot, banana, and fruity tasting compound that can be found in a number of food items such as roman camomile, alcoholic beverages, fats and oils, and fruits. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound. |
| Solubility | Soluble in ethanol and most fixed oils, insoluble in glycerol, propylene glycol and water 1ml in 4ml 70% ethanol (in ethanol) |
| Synonyms | isopentyl butanoate |
| Vapor Pressure | 0.95 mmHg |
| PubChem Compound | 7795 |
| Last Modified | Nov 11 2021 |
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